Cas no 1620758-34-0 ((1R)-1,5-Dihydroxyempagliflozin)

(1R)-1,5-Dihydroxyempagliflozin structure
1620758-34-0 structure
Product Name:(1R)-1,5-Dihydroxyempagliflozin
CAS No:1620758-34-0
MF:C23H29ClO8
MW:468.924566984177
CID:2085861
Update Time:2023-11-22

(1R)-1,5-Dihydroxyempagliflozin Chemical and Physical Properties

Names and Identifiers

    • (1R)-1,5-Dihydroxyempagliflozin
    • (2S,3R,4R,5R)-1-(4-chloro-3-(4-(((S)-tetrahydrofuran-3-yl)oxy) benzyl)phenyl)hexane-1,2,3,4,5,6-hexaol
    • (1R,2S,3R,4R,5R)-1-(4-Chloro-3-(4-(((S)-tetrahydrofuran-3-yl)oxy)benzyl)phenyl)hexane-1,2,3,4,5,6-hexaol
    • (1R,2S,3R,4R,5R)-1-[3-[4-[[(3S)-Tetrahydrofuran-3-yl]oxy]benzyl]-4-chlorophenyl]-1,2,3,4,5,6-hexanehexaol
    • CID 102362500
    • Empagliflozin impurity I
    • (3R,4S,5S,6R)-2-(4-chloro-3-(4-(((S)-tetrahydrofuran-3-yl)oxy)benzyl)phenyl)-6-(hydroxyMethyl)tetrahydro-2H-pyran-2,3,4,5-tetraol
    • Jardiance Impurity E
    • Empagliflozin Impurity A -D
    • Empagliflozin 1,5-Dihydroxy Impurity
    • Empagliflozin impurity 5/(1R)-1,5-Dihydroxy Empagliflozin/(2S,3R,4R,5R)-1-(4-chloro-3-(4-(((S)-tetrahydrofuran-3-yl)oxy) benzyl)phenyl)hexane-1,2,3,4,5,6-hexaol
    • Inchi: 1S/C23H29ClO8/c24-18-6-3-14(20(27)22(29)23(30)21(28)19(26)11-25)10-15(18)9-13-1-4-16(5-2-13)32-17-7-8-31-12-17/h1-6,10,17,19-23,25-30H,7-9,11-12H2/t17-,19+,20+,21+,22-,23-/m0/s1
    • InChI Key: RKDDAJYLEWTGMU-PNZPLEPNSA-N
    • SMILES: ClC1C=CC(=CC=1CC1C=CC(=CC=1)O[C@@H]1COCC1)[C@H]([C@@H]([C@H]([C@@H]([C@@H](CO)O)O)O)O)O

Computed Properties

  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 10
  • Complexity: 546
  • Topological Polar Surface Area: 140

Experimental Properties

  • Density: 1.435±0.06 g/cm3(Predicted)
  • Boiling Point: 770.5±60.0 °C(Predicted)
  • pka: 13.25±0.20(Predicted)

(1R)-1,5-Dihydroxyempagliflozin Security Information

(1R)-1,5-Dihydroxyempagliflozin Pricemore >>

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